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Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Chloronicotinic acid, with the CAS number 5326-23-8, is a chlorinated pyridine carboxylic

acid that serves as a versatile and crucial building block in the synthesis of a wide array of

chemical compounds.[1][2] Its unique structural features make it an important intermediate in

the development of pharmaceuticals and agrochemicals. This technical guide provides an in-

depth overview of the properties, synthesis, and applications of 6-chloronicotinic acid, with a

focus on its role in drug discovery and development.

Chemical and Physical Properties
6-Chloronicotinic acid is typically an off-white to beige or pale yellow crystalline powder.[1][3]

It is stable under normal storage conditions, though it is incompatible with strong oxidizing

agents.[1]

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 5326-23-8 [4][5]

Molecular Formula C₆H₄ClNO₂ [3][4]

Molecular Weight 157.55 g/mol [4][6]

Appearance
Off-white to beige crystalline

powder
[1]

Melting Point 190 °C (decomposes) [1]

Boiling Point 330.1 °C at 760 mmHg [3]

Density ~0.5 g/cm³ [3]

Flash Point 192 °C [3]

Refractive Index 1.590 [3]

Water Solubility 2 mg/mL at 20 °C [1]

Other Solubilities

Soluble in ethanol, methanol,

DMSO. Slightly soluble in

chloroform.

[1]

Table 2: Chemical Identifiers
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Identifier Value Reference

IUPAC Name
6-chloropyridine-3-carboxylic

acid
[4]

Synonyms
6-Chloro-3-pyridinecarboxylic

acid
[4]

InChI

InChI=1S/C6H4ClNO2/c7-5-2-

1-4(3-8-5)6(9)10/h1-3H,

(H,9,10)

[4]

InChIKey
UAWMVMPAYRWUFX-

UHFFFAOYSA-N
[4]

Canonical SMILES C1=CC(=NC=C1C(=O)O)Cl [7]

Spectral Data
Spectral data is crucial for the identification and characterization of 6-chloronicotinic acid.

The National Institute of Standards and Technology (NIST) provides reference spectra for this

compound.

UV/Visible Spectrum: Available in the NIST WebBook.[4]

IR Spectrum: Data is available.[4]

Mass Spectrum (Electron Ionization): Available in the NIST WebBook.[4][8]

Experimental Protocols
Synthesis of 6-Chloronicotinic Acid
Several methods for the synthesis of 6-chloronicotinic acid have been reported. One

common method involves the oxidation of 2-chloro-5-methylpyridine.

Method 1: Oxidation of 2-Chloro-5-methylpyridine

Materials:
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2-chloro-5-methylpyridine

Chlorobenzene (solvent)

Cobalt acetate (catalyst)

Oxygen

Methanol (for recrystallization)

Procedure:

In a 1000 mL flask, combine 450 g of chlorobenzene, 100 g of 2-chloro-5-methylpyridine,

and 3 g of cobalt acetate.[1]

Stir the mixture and heat the system to 80 °C.[1]

Introduce oxygen at a controlled flow rate of 0.4 L/min.[1]

Maintain the reaction under these conditions for 4 hours.[1]

After the reaction is complete, cool the system to room temperature.[1]

Filter the mixture to collect the crude product, which will be a mixture of 6-chloronicotinic
acid and cobalt acetate.[1]

Purification (Recrystallization):

Place the crude product mixture into a 1000 mL flask.

Add 600 g of methanol as the recrystallization solvent.[1]

Stir and heat the mixture to reflux until the crude product is completely dissolved.

Maintain the temperature for 5 minutes, then slowly cool the system to 5 °C to precipitate

the purified product.[1]

Continue stirring at this temperature for 1 hour.[1]
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Filter the solution to collect the white crystalline product.

Wash the filter cake with a small amount of cooled methanol.[1]

Dry the purified product at 80 °C for 4 hours to yield 6-chloronicotinic acid with a purity

of approximately 99.52%.[1]

Method 2: From DL-Malic Acid

A multi-step synthesis starting from the inexpensive raw material DL-malic acid has also been

developed. This method involves a cyclization and ammonification reaction to produce 6-

hydroxynicotinic acid, which is then subjected to a chlorination reaction to yield 6-
chloronicotinic acid.[9] The crude product is then purified by recrystallization from methanol

with activated carbon to achieve a purity of over 99.5%.[9]

Analytical Methods
Various analytical techniques are employed for the detection and quantification of 6-
chloronicotinic acid, especially in environmental and biological samples, due to its presence

as a metabolite of neonicotinoid insecticides.

High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD): This

method is used for analyzing 6-chloronicotinic acid in greenhouse air samples. The mobile

phase typically consists of acetonitrile and water.[10]

Micellar Electrokinetic Capillary Chromatography: This technique, coupled with solid-phase

extraction, has been applied for the analysis of 6-chloronicotinic acid and its parent

compound, imidacloprid, in greenhouse air.[11]

Ion Chromatography and Liquid Chromatography-Mass Spectrometry (LC-MS): These

methods have been used to detect and identify 6-chloronicotinic acid in human urine

samples.[12]

Applications in Research and Drug Development
6-Chloronicotinic acid is a key intermediate in the synthesis of several active pharmaceutical

ingredients (APIs) and other biologically active molecules.[2][13]
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Tazarotene Synthesis
6-Chloronicotinic acid is a precursor in the production of Tazarotene, a third-generation

topical retinoid used for the treatment of psoriasis, acne, and sun-damaged skin.[3] The

synthesis involves the coupling of an ethyl 6-chloronicotinate derivative with 4,4-dimethyl-6-

ethynylthiochroman.[2]

BRAFV600E Inhibitors
This compound serves as a foundational element in the synthesis of N-(thiophen-2-yl)

benzamide derivatives, which are under investigation as potent inhibitors of the BRAFV600E

mutated protein.[13] This mutation is a key driver in certain types of cancers, including

melanoma.

DNA Gyrase B Inhibitors
6-Chloronicotinic acid is also utilized in the development of novel inhibitors of DNA gyrase B,

a bacterial enzyme essential for DNA replication.[13] These inhibitors are being explored as a

new class of antibacterial agents.

Agrochemicals
In the agrochemical industry, 6-chloronicotinic acid is used in the formulation of pesticides

and herbicides.[2] It is also a known degradation product of neonicotinoid insecticides such as

imidacloprid and acetampirid, making it relevant for environmental and toxicological studies.[1]

[3]

Signaling and Metabolic Pathways
While 6-chloronicotinic acid itself is not directly a signaling molecule, it is a key metabolite in

the degradation of neonicotinoid insecticides. Understanding this metabolic pathway is crucial

for assessing the environmental impact and potential toxicity of these widely used pesticides.

Metabolic Pathway of Neonicotinoids
Neonicotinoid insecticides, such as acetamiprid, undergo metabolic degradation in organisms

and the environment. One of the primary metabolic pathways involves the formation of 6-
chloronicotinic acid.[5]
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Metabolic pathways of Acetamiprid leading to 6-Chloronicotinic acid.[5]

Workflow in Drug Discovery
The following diagram illustrates the role of 6-chloronicotinic acid as a starting material in a

typical drug discovery workflow, leading to the development of targeted inhibitors.
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Role of 6-Chloronicotinic acid in a drug discovery workflow.

Safety and Handling
6-Chloronicotinic acid is classified as an irritant. It is important to handle this chemical with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: Safety Data Sheets[11][14]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[14]

P280: Wear protective gloves/eye protection/face protection.[14]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[14]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Conclusion
6-Chloronicotinic acid is a chemical intermediate of significant value in the pharmaceutical

and agrochemical industries. Its well-defined properties and versatile reactivity make it an

essential building block for the synthesis of complex molecules with important biological

activities. A thorough understanding of its chemistry, synthesis, and applications, as outlined in

this guide, is crucial for researchers and professionals working in drug discovery, development,

and environmental science. The continued exploration of new synthetic routes and applications

for 6-chloronicotinic acid is likely to yield further advancements in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4707499.htm
https://patents.google.com/patent/EP1700855A1/en
https://patents.google.com/patent/EP1700855A1/en
https://orgsyn.org/demo.aspx?prep=CV4P0532
https://www.researchgate.net/publication/51533410_Photolytic_and_photocatalytic_degradation_of_6-chloronicotinic_acid
https://en.wikipedia.org/wiki/Acetamiprid
https://patents.google.com/patent/WO2015107542A2/en
https://patents.google.com/patent/WO2015107542A2/en
https://www.mdpi.com/2073-4344/13/2/380
https://www.mdpi.com/1420-3049/26/5/1234
https://patents.google.com/patent/CN104387317B/en
https://patents.google.com/patent/CN104387317B/en
https://www.researchgate.net/publication/12596178_Determination_of_imidacloprid_and_its_metabolite_6-chloronicotinic_acid_in_greenhouse_air_by_high-performance_liquid_chromatography_with_diode-array_detection
https://pubmed.ncbi.nlm.nih.gov/12899308/
https://pubmed.ncbi.nlm.nih.gov/12899308/
https://pubmed.ncbi.nlm.nih.gov/12899308/
https://pubmed.ncbi.nlm.nih.gov/21950025/
https://pubmed.ncbi.nlm.nih.gov/21950025/
https://pubmed.ncbi.nlm.nih.gov/21802113/
https://pubmed.ncbi.nlm.nih.gov/21802113/
https://pubmed.ncbi.nlm.nih.gov/37909434/
https://pubmed.ncbi.nlm.nih.gov/37909434/
https://www.benchchem.com/product/b046074#6-chloronicotinic-acid-cas-number-5326-23-8-properties
https://www.benchchem.com/product/b046074#6-chloronicotinic-acid-cas-number-5326-23-8-properties
https://www.benchchem.com/product/b046074#6-chloronicotinic-acid-cas-number-5326-23-8-properties
https://www.benchchem.com/product/b046074#6-chloronicotinic-acid-cas-number-5326-23-8-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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